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Compound of Interest

Compound Name: 2-Norbornaneacetic acid

Cat. No.: B085479 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Norbornaneacetic acid, ensuring compliance and minimizing risk.

Core Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 2-Norbornaneacetic acid. The compound is classified with specific health and

environmental hazards that dictate its handling and disposal methods.

According to safety data from Sigma-Aldrich, 2-Norbornaneacetic acid poses the following

risks:

Reproductive Toxicity (H360): May damage fertility or the unborn child.

Aquatic Hazard (H402): Harmful to aquatic life.

Due to these hazards, do not dispose of 2-Norbornaneacetic acid or its containers down the

drain. The primary disposal method is through an approved hazardous waste disposal plant.

Personal Protective Equipment (PPE) and Handling

When handling 2-Norbornaneacetic acid for any purpose, including disposal, the following

PPE is mandatory:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b085479?utm_src=pdf-interest
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective gloves: Chemical-resistant gloves are essential to prevent skin contact.

Protective clothing: A lab coat or apron should be worn.

Eye/face protection: Safety glasses or goggles are required to protect against splashes.

Always work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any

dust or vapors.

Step-by-Step Disposal Protocol
This protocol outlines the approved procedure for collecting and disposing of 2-
Norbornaneacetic acid waste.

Waste Identification and Segregation:

Clearly label a dedicated waste container for 2-Norbornaneacetic acid and its

contaminated materials. The label should include the chemical name and relevant hazard

symbols.

Segregate this waste from other chemical waste streams to avoid incompatible mixtures.

[1][2]

Container Selection:

Use a compatible, leak-proof container for waste collection.[1][3]

The container must be securely closed when not in use.[4]

Waste Collection:

Solid Waste: Collect any solid 2-Norbornaneacetic acid that is no longer needed directly

into the designated waste container.

Contaminated Materials: Any materials that have come into contact with 2-
Norbornaneacetic acid, such as pipette tips, gloves, and weighing paper, must also be

disposed of in the designated hazardous waste container.
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Rinsate: When rinsing glassware that contained 2-Norbornaneacetic acid, the first two

rinses must be collected as hazardous waste.[5] Subsequent rinses with water may be

drain-disposed, but only after the initial rinsate has been properly collected.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.[2][3]

The storage area should be cool, dry, and well-ventilated.

Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed and approved

waste disposal company.[6][7]

Follow all institutional, local, and national regulations for hazardous waste disposal.

Quantitative Data Summary

Property Value Source

Melting Point 160 °C (decomposes) Sigma-Aldrich

Partition Coefficient (log Pow) -1.09 (at 22 °C) Sigma-Aldrich

pH 7.5 (at 22 °C) Sigma-Aldrich

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal

of 2-Norbornaneacetic acid.
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Start: Have 2-Norbornaneacetic acid waste?

Wear appropriate PPE:
- Gloves

- Goggles
- Lab coat

Identify waste type

Solid 2-Norbornaneacetic acid

Solid

Contaminated materials
(e.g., gloves, pipette tips)

Contaminated
Disposables

Glassware rinsate

Liquid

Collect in a labeled,
compatible hazardous waste container

Collect first two rinses
as hazardous waste

Store sealed container
in a designated secure area

Arrange for pickup by an
approved waste disposal service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Norbornaneacetic acid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b085479?utm_src=pdf-body-img
https://www.benchchem.com/product/b085479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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